Cas no 122957-32-8 (Benzonitrile, 4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-)

Benzonitrile, 4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)- structure
122957-32-8 structure
Product Name:Benzonitrile, 4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-
CAS No:122957-32-8
MF:C14H10N4
MW:234.25600194931
CID:1215620
PubChem ID:10681187
Update Time:2025-04-20

Benzonitrile, 4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-
    • 4-(2-methylimidazo[4,5-c]pyridin-1-yl)benzonitrile
    • 4-(2-Methyl-1H-imidazo[4,5-c]pyridin-1-yl)benzonitrile
    • 4-(2-methylimidazo[4,5-c]pyrid-1-yl)benzonitrile
    • 1-(4-cyanophenyl)-2-methylimidazo[4,5-c]pyridine
    • 1-(4-cyanophenyl)-2-methylimidazo[4,5-c]-pyridine
    • DTXSID10443449
    • FLZZNCMRFDMVDR-UHFFFAOYSA-N
    • SCHEMBL7491666
    • 122957-32-8
    • Inchi: 1S/C14H10N4/c1-10-17-13-9-16-7-6-14(13)18(10)12-4-2-11(8-15)3-5-12/h2-7,9H,1H3
    • InChI Key: FLZZNCMRFDMVDR-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(C#N)=CC=2)C(C)=NC2C=NC=CC1=2

Computed Properties

  • Exact Mass: 234.090546336g/mol
  • Monoisotopic Mass: 234.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5
  • XLogP3: 2.1
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